
1-Bromo-4-butoxy-2,3-difluorobenzene
molecular weight and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
1-Bromo-4-butoxy-2,3-

difluorobenzene

Cat. No.: B1341800 Get Quote

Technical Guide: 1-Bromo-4-butoxy-2,3-
difluorobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-4-butoxy-2,3-
difluorobenzene, a halogenated organic compound of interest in medicinal chemistry and

materials science. This document details its molecular properties, a potential synthetic pathway

with experimental protocols, and a visualization of its synthesis.

Core Compound Data
The fundamental molecular properties of 1-Bromo-4-butoxy-2,3-difluorobenzene and its

immediate precursor are summarized below.
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Property Value Reference

Compound Name
1-Bromo-4-butoxy-2,3-

difluorobenzene

CAS Number 247176-22-3 [1]

Molecular Formula C₁₀H₁₁BrF₂O

Molecular Weight 265.09 g/mol

Precursor Name 4-Bromo-2,3-difluorophenol

CAS Number 144292-32-0 [2]

Molecular Formula C₆H₃BrF₂O [2]

Molecular Weight 208.99 g/mol [2]

Synthetic Protocols
A direct, peer-reviewed synthesis protocol for 1-Bromo-4-butoxy-2,3-difluorobenzene is not

readily available in the public domain. However, a plausible and efficient two-step synthesis can

be proposed, starting from 4-bromo-2,3-difluoroanisole. The first step involves the

demethylation of 4-bromo-2,3-difluoroanisole to yield the key intermediate, 4-bromo-2,3-

difluorophenol[2]. The second step is a standard Williamson ether synthesis to introduce the

butyl group.

Step 1: Synthesis of 4-Bromo-2,3-difluorophenol
This procedure outlines the demethylation of 1-bromo-2,3-difluoro-4-methoxybenzene to

produce 4-bromo-2,3-difluorophenol[2].

Materials:

1-Bromo-2,3-difluoro-4-methoxybenzene

Dichloromethane (DCM)

Boron tribromide (BBr₃) solution (1 M in DCM)
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Saturated aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

A solution of 1-bromo-2,3-difluoro-4-methoxybenzene (3 g, 13.45 mmol) in dichloromethane

(30 mL) is stirred and cooled to -20 °C.[2]

A 1 M solution of boron tribromide in dichloromethane (26.9 mL, 26.9 mmol) is added

dropwise over 10 minutes.[2]

The cooling bath is removed, and the reaction mixture is stirred at room temperature for 12

hours.[2]

The mixture is then cooled to 10 °C, and the reaction is quenched by the careful addition of a

saturated aqueous sodium bicarbonate solution (100 mL).[2]

The mixture is diluted with dichloromethane (150 mL), and the organic layer is separated.[2]

The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced

pressure to yield 4-bromo-2,3-difluorophenol.[2]

Step 2: Synthesis of 1-Bromo-4-butoxy-2,3-
difluorobenzene (Proposed)
This proposed protocol utilizes the Williamson ether synthesis for the butylation of 4-bromo-2,3-

difluorophenol.

Materials:

4-Bromo-2,3-difluorophenol

1-Bromobutane (or other butyl halides)

A suitable base (e.g., potassium carbonate, sodium hydride)

A suitable polar aprotic solvent (e.g., acetone, dimethylformamide)
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Procedure:

To a solution of 4-bromo-2,3-difluorophenol in the chosen solvent, add the base (e.g., 1.5

equivalents of potassium carbonate).

Stir the mixture at room temperature for 30 minutes to facilitate the formation of the

phenoxide.

Add 1-bromobutane (1.2 equivalents) to the reaction mixture.

Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC).

Upon completion, cool the reaction to room temperature and filter off any inorganic salts.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain 1-Bromo-4-
butoxy-2,3-difluorobenzene.

Synthetic Pathway Visualization
The following diagram illustrates the two-step synthesis of 1-Bromo-4-butoxy-2,3-
difluorobenzene from 4-bromo-2,3-difluoroanisole.
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Step 1: Demethylation

Step 2: Williamson Ether Synthesis (Proposed)

4-Bromo-2,3-difluoroanisole

BBr3, DCM
-20°C to RT, 12h

4-Bromo-2,3-difluorophenol

1-Bromobutane, K2CO3
Acetone, Reflux

1-Bromo-4-butoxy-2,3-difluorobenzene

Click to download full resolution via product page

Caption: Synthesis of 1-Bromo-4-butoxy-2,3-difluorobenzene.
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This guide provides foundational information for researchers working with 1-Bromo-4-butoxy-
2,3-difluorobenzene. The proposed synthetic route offers a viable method for its preparation,

enabling further investigation into its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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